Cas no 768-91-2 (1-Methyl Adamantane)

• Product Name: 1-Methyl Adamantane
• CAS No: 768-91-2
• MF: C₁₁H₁₈
• MW: 150.260623455048
• MDL: MFCD00216215
• CID: 39841
• PubChem ID: 136607
• Update Time: 2025-06-10

1-Methyl Adamantane Chemical and Physical Properties

Names and Identifiers

• 1-Methyladamantane
• A19438
• MFCD00216215
• 1-methyl adamantane
• methyladamantane
• AKOS003369039
• W17233
• DTXSID80227617
• FT-0671901
• CHEBI:39004
• CS-0061414
• UZUCFTVAWGRMTQ-DTIDVZRVSA-N
• 768-91-2
• AKOS006345764
• Tricyclo[3.3.1.1~3,7~]decane, 1-methyl-
• 5-methyl-adamantane
• Q27118091
• (3R,5S,7S)-1-METHYLADAMANTANE
• 1-methyltricyclo[3.3.1.1~3,7~]decane
• DB-003018
• ALBB-013702
• STL426848
• 973-745-0
• 1-Methyl-tricyclo[3.3.1.13,7]decane;1-Methyl-adamantane
• FM25466
• DTXCID30150108
• 1-Methyl Adamantane

• MDL： MFCD00216215
• Inchi： 1S/C11H18/c1-11-5-8-2-9(6-11)4-10(3-8)7-11/h8-10H,2-7H2,1H3
• InChI Key： UZUCFTVAWGRMTQ-UHFFFAOYSA-N
• SMILES： C12(C)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 150.14100
• Monoisotopic Mass: 150.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 192.8±7.0 °C at 760 mmHg
• Flash Point: 55.4±11.7 °C
• Refractive Index: 1.519
• PSA: 0.00000
• LogP: 3.22270
• Vapor Pressure: No data available

1-Methyl Adamantane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Methyl Adamantane

Comprehensive Guide to 1-Methyl Adamantane (CAS No. 768-91-2): Properties, Applications, and Industry Insights

1-Methyl Adamantane (CAS No. 768-91-2) is a highly specialized organic compound belonging to the adamantane family, renowned for its unique diamond-like structure and exceptional thermal stability. This compound has garnered significant attention in pharmaceutical research, advanced material science, and specialty chemical applications due to its remarkable molecular rigidity and lipophilic properties. The adamantane derivatives market has seen steady growth, with 1-Methyl Adamantane emerging as a key intermediate in drug development pipelines.

Recent advancements in nanotechnology applications and drug delivery systems have highlighted the importance of 768-91-2 as a building block for sophisticated molecular architectures. The compound's ability to enhance drug bioavailability while maintaining metabolic stability makes it particularly valuable in central nervous system (CNS) drug formulation. Industry analysts project increased demand for high-purity 1-Methyl Adamantane as research into neurodegenerative treatments intensifies.

The synthesis of 1-Methyl Adamantane typically involves catalytic hydrogenation processes or rearrangement reactions of appropriate hydrocarbon precursors. Modern production methods emphasize green chemistry principles, with manufacturers optimizing yields while minimizing environmental impact. Analytical characterization of CAS 768-91-2 typically employs gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy to ensure >99% purity for research-grade material.

In material science applications, 1-Methyl Adamantane derivatives contribute to the development of high-performance polymers with enhanced thermal resistance. The compound's three-dimensional structure imparts unique properties to polymer matrices, making it valuable for aerospace composites and specialty coatings. Researchers are particularly interested in its potential for creating self-healing materials and molecular machines in cutting-edge nanotechnology projects.

The pharmaceutical industry continues to explore 768-91-2 as a privileged scaffold in medicinal chemistry. Its structural features enable the creation of drug candidates with improved blood-brain barrier penetration, a critical factor in treating neurological disorders. Current research focuses on developing 1-Methyl Adamantane-based antivirals and neuroprotective agents, with several candidates in preclinical trials showing promising results against challenging therapeutic targets.

From a commercial perspective, the global market for adamantane derivatives reflects growing demand across multiple sectors. Suppliers emphasize custom synthesis services for 1-Methyl Adamantane to meet diverse research requirements, offering both standard and isotope-labeled versions for specialized applications. Quality control protocols for CAS 768-91-2 have become increasingly stringent, with manufacturers implementing advanced analytical techniques to guarantee batch-to-batch consistency.

Environmental and regulatory considerations for 1-Methyl Adamantane production have evolved significantly in recent years. The industry has adopted sustainable manufacturing practices that align with global chemical safety standards while maintaining cost competitiveness. Researchers are also investigating the compound's biodegradation pathways and eco-toxicological profile to ensure responsible use across applications.

Emerging applications in energy storage systems have opened new avenues for 768-91-2 utilization. The compound's electrochemical stability makes it a candidate for advanced electrolyte formulations in next-generation batteries. Additionally, its potential role in organic semiconductors and photovoltaic materials is being actively explored by materials scientists working on renewable energy solutions.

For researchers working with 1-Methyl Adamantane, proper handling and storage recommendations include protection from strong oxidizers and maintenance in cool, dry conditions under inert atmosphere when required. While not classified as hazardous under standard conditions, appropriate laboratory precautions should always be observed when handling any fine chemical substance.

The future outlook for CAS 768-91-2 appears robust, with patent analysis revealing growing intellectual property activity around novel applications. As synthetic methodologies improve and application knowledge expands, 1-Methyl Adamantane is poised to play an increasingly important role in advanced material development and targeted therapeutic interventions across multiple industries.